1-(2-(2-fluorophenoxy)acetyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide

• IUPAC Name: 1-[2-(2-fluorophenoxy)acetyl]-N-[2-(2-methoxyphenyl)ethyl]azetidine-3-carboxamide
• InChI: InChI=1S/C21H23FN2O4/c1-27-18-8-4-2-6-15(18)10-11-23-21(26)16-12-24(13-16)20(25)14-28-19-9-5-3-7-17(19)22/h2-9,16H,10-14H2,1H3,(H,23,26)
• InChI Key: FMSNKQSLAAHBTP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCNC(=O)C2CN(C2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O4
• Molecular Weight: 386.4 g/mol

Description

1-(2-(2-fluorophenoxy)acetyl)-N-(2-methoxyphenethyl)azetidine-3-carboxamide, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor used in the treatment of non-small cell lung cancer (NSCLC).

Scientific Research Applications

Metabolism and Disposition in Humans

Research on related compounds has focused on their metabolism and disposition in humans, providing essential insights into how these substances are processed by the body. For example, studies on γ-aminobutyric acid type A receptor partial agonists have elucidated the metabolic pathways, showing that compounds are predominantly metabolized via oxidative deamination and to a lesser extent by aliphatic hydroxylation and carbamate formation. This research is crucial for understanding the pharmacokinetics and safety profile of new chemical entities (Shaffer et al., 2008).

Drug Efficacy and Safety

Another area of research is evaluating drug efficacy and safety, where compounds are tested for their therapeutic potential and adverse effects. This can include phase I studies on epigenetic modulation with specific agents in patients with advanced cancers, aiming to determine safe dosage levels and observe any clinical benefits or toxicities (Braiteh et al., 2008).

Diagnostic and Therapeutic Applications

Compounds may also be developed for diagnostic and therapeutic applications, such as radioligands for imaging specific receptors in the brain or other organs. The biodistribution and radiation dosimetry studies of radiolabeled compounds are essential for ensuring their safe use in humans and determining their effectiveness in diagnosing diseases (Bottlaender et al., 2003).

Combination Therapies

Research often explores the combined use of compounds for enhanced therapeutic effects, such as combining hypomethylating agents with histone deacetylase inhibitors for treating cancers. These studies can lead to the development of new treatment protocols that offer improved outcomes for patients with specific diseases (Soriano et al., 2007).